Cas no 57056-93-6 (Benzenamine, 2-iodo-N-methyl-)

Benzenamine, 2-iodo-N-methyl- structure

Benzenamine, 2-iodo-N-methyl- structure

Product Name:Benzenamine, 2-iodo-N-methyl-

CAS No:57056-93-6

Molecular Formula:C₇H₈NI

Molecular Weight:233.04912

CID:346743

PubChem ID:11031766

Benzenamine, 2-iodo-N-methyl- Properties

Names and Identifiers

- Benzenamine, 2-iodo-N-methyl-
- 2-Iodo-N-methylaniline
- o-Iodo-N-methylaniline
- 2-iodo N-methyl aniline
- doi:10.14272/WSLMOORTNOTZCO-UHFFFAOYSA-N.1
- EN300-58707
- AKOS009048170
- DTXSID10452652
- 57056-93-6
- N-(2-iodophenyl)-N-methylamine
- MFCD11177889
- SCHEMBL6401
- 10.14272/WSLMOORTNOTZCO-UHFFFAOYSA-N.1
- +Expand
- MDL： MFCD11177889
- InChIKey： WSLMOORTNOTZCO-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H8IN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
- SMILES： CNC1=CC=CC=C1I

Computed Properties

Exact Mass: 232.96974
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 232.97015g/mol
Heavy Atom Count: 9
Complexity: 85
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03

Benzenamine, 2-iodo-N-methyl- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-58707-0.05g	2-iodo-N-methylaniline	57056-93-6		0.05g	$612.0	2023-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1678708-1g	2-Iodo-N-methylaniline	57056-93-6	98%	1g	￥8804.00

Benzenamine, 2-iodo-N-methyl- Related Literature

1. Cobalt-mediated radical reactions in organic synthesis. Oxidative cyclisations of aryl and alkyl halides leading to functionalised reduced heterocycles and butyrolactones

Harcharan Bhandal,Vinod F. Patel,Gerald Pattenden,Jamie J. Russell J. Chem. Soc. Perkin Trans. 1 1990 2691
2. Supramolecular architectures sustained by delocalised C–I?π(arene) interactions in molecular crystals and the propensity of their formation

Edward R. T. Tiekink CrystEngComm 2021 23 904
3. Chapter 7. Heterocyclic compounds

D. E. Ames Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1991 88 149
4. Palladium-catalyzed Ugi-type reaction of 2-iodoanilines with isocyanides and carboxylic acids affording N-acyl anthranilamides

Tuanli Yao,Bo Wang,Beige Ren,Xiangyang Qin,Tao Li Chem. Commun. 2021 57 4247
5. Copper catalyzed three-component synthesis of benzothiazolones from o-iodoanilines, DMF, and potassium sulfide

Yuan Yang,Xiaoyun Zhang,Weilan Zeng,Hui Huang,Yun Liang RSC Adv. 2014 4 6090
6. Mild and efficient synthesis of indoles and isoquinolones via a nickel-catalyzed Larock-type heteroannulation reaction

Wei-Zhi Weng,Jian Xie,Bo Zhang Org. Biomol. Chem. 2018 16 3983

57056-93-6 (Benzenamine, 2-iodo-N-methyl-) Related Products

61613-21-6(2-Iodo-N-phenylaniline)

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